Cas no 2004119-38-2 (Ethyl 2-amino-2-(1,1-dioxo-1lambda6-thian-4-yl)acetate)

• Product Name: Ethyl 2-amino-2-(1,1-dioxo-1lambda6-thian-4-yl)acetate
• CAS No: 2004119-38-2
• MF: C₉H₁₇NO₄S
• MW: 235.300581693649
• CID: 5686267
• PubChem ID: 165935081
• Update Time: 2025-10-05

Ethyl 2-amino-2-(1,1-dioxo-1lambda6-thian-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2004119-38-2
• EN300-2140007
• ethyl 2-amino-2-(1,1-dioxo-1lambda6-thian-4-yl)acetate
• Ethyl 2-amino-2-(1,1-dioxo-1lambda6-thian-4-yl)acetate

• Inchi： 1S/C9H17NO4S/c1-2-14-9(11)8(10)7-3-5-15(12,13)6-4-7/h7-8H,2-6,10H2,1H3
• InChI Key： SAUCNHLOSVAISB-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C(=O)OCC)N)CC1)(=O)=O

Computed Properties

• Exact Mass: 235.08782920g/mol
• Monoisotopic Mass: 235.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 94.8Ų

Additional information on Ethyl 2-amino-2-(1,1-dioxo-1lambda6-thian-4-yl)acetate

Comprehensive Overview of Ethyl 2-amino-2-(1,1-dioxo-1lambda6-thian-4-yl)acetate (CAS No. 2004119-38-2)

In the realm of organic chemistry and pharmaceutical research, Ethyl 2-amino-2-(1,1-dioxo-1lambda6-thian-4-yl)acetate (CAS No. 2004119-38-2) has emerged as a compound of significant interest. This ester derivative, characterized by its unique sulfone-containing thiane moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's molecular framework combines an ethyl ester group with an amino acid-like backbone, making it a valuable intermediate in the synthesis of peptidomimetics and small-molecule inhibitors. Its 1,1-dioxo-1lambda6-thian-4-yl component introduces a sulfone group, which is known to improve metabolic stability and binding affinity in therapeutic agents. This feature aligns with current trends in fragment-based drug design, where researchers prioritize compounds with high ligand efficiency.

Recent advancements in AI-driven drug discovery have further amplified the demand for structurally diverse building blocks like Ethyl 2-amino-2-(1,1-dioxo-1lambda6-thian-4-yl)acetate. Computational models often highlight its potential as a scaffold for kinase inhibitors or GPCR modulators, addressing pressing needs in oncology and neurology. Additionally, its compatibility with green chemistry principles—such as solvent-free reactions or catalytic methods—makes it attractive for sustainable pharmaceutical manufacturing.

From a synthetic perspective, the compound's CAS No. 2004119-38-2 serves as a critical identifier for procurement and regulatory compliance. Laboratories focusing on high-throughput screening or combinatorial chemistry frequently source this material to explore novel structure-activity relationships (SAR). Its stability under ambient conditions also simplifies storage and handling, reducing operational costs in R&D settings.

Beyond pharmaceuticals, Ethyl 2-amino-2-(1,1-dioxo-1lambda6-thian-4-yl)acetate has garnered attention in agrochemical research. Its sulfone group may contribute to the development of next-generation pesticides with improved environmental profiles. This aligns with global efforts to reduce ecological toxicity while maintaining efficacy—a topic frequently searched in academic and industrial forums.

In analytical chemistry, the compound's distinct spectroscopic signatures (e.g., NMR and IR spectra) facilitate its identification in complex mixtures. Researchers often discuss its chromatographic behavior in peer-reviewed journals, particularly regarding HPLC method development for impurity profiling. Such discussions are highly relevant to quality control professionals seeking robust analytical protocols.

As the scientific community continues to explore sulfur-containing heterocycles, Ethyl 2-amino-2-(1,1-dioxo-1lambda6-thian-4-yl)acetate remains a focal point for innovation. Its dual role as a synthon and bioactive precursor underscores its cross-disciplinary value. Future studies may uncover its utility in bioconjugation or prodrug strategies, further expanding its industrial relevance.